Cas no 2229489-41-0 (2-(5-{(tert-butoxy)carbonylamino}-2-hydroxyphenyl)-2-hydroxyacetic acid)

• Product Name: 2-(5-{(tert-butoxy)carbonylamino}-2-hydroxyphenyl)-2-hydroxyacetic acid
• CAS No: 2229489-41-0
• MF: C₁₃H₁₇NO₆
• MW: 283.277184247971
• CID: 5935173
• PubChem ID: 165623345
• Update Time: 2025-08-04

2-(5-{(tert-butoxy)carbonylamino}-2-hydroxyphenyl)-2-hydroxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-{(tert-butoxy)carbonylamino}-2-hydroxyphenyl)-2-hydroxyacetic acid
• EN300-1871544
• 2229489-41-0
• 2-(5-{[(tert-butoxy)carbonyl]amino}-2-hydroxyphenyl)-2-hydroxyacetic acid

• Inchi： 1S/C13H17NO6/c1-13(2,3)20-12(19)14-7-4-5-9(15)8(6-7)10(16)11(17)18/h4-6,10,15-16H,1-3H3,(H,14,19)(H,17,18)
• InChI Key： VGZUVDOIDRSEHG-UHFFFAOYSA-N
• SMILES： O(C(NC1=CC=C(C(C(C(=O)O)O)=C1)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 283.10558726g/mol
• Monoisotopic Mass: 283.10558726g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 116Ų

Additional information on 2-(5-{(tert-butoxy)carbonylamino}-2-hydroxyphenyl)-2-hydroxyacetic acid

Introduction to 2-(5-{(tert-butoxy)carbonylamino}-2-hydroxyphenyl)-2-hydroxyacetic acid (CAS No. 2229489-41-0)

2-(5-{(tert-butoxy)carbonylamino}-2-hydroxyphenyl)-2-hydroxyacetic acid, identified by its Chemical Abstracts Service (CAS) number 2229489-41-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by its dual functionality, featuring both an amine group and a hydroxyl group, which makes it a versatile intermediate in the synthesis of more complex biomolecules.

The structure of 2-(5-{(tert-butoxy)carbonylamino}-2-hydroxyphenyl)-2-hydroxyacetic acid incorporates several key functional groups that contribute to its reactivity and utility. The presence of a tert-butoxy carbonylamino moiety on the aromatic ring enhances its stability and reactivity in various chemical transformations. This group is particularly valuable in peptide coupling reactions, where it serves as an effective protecting group for the amine functionality. Additionally, the hydroxyl groups on both the aromatic ring and the acetic acid moiety introduce opportunities for further derivatization, making this compound a valuable building block in medicinal chemistry.

In recent years, there has been growing interest in the development of novel therapeutic agents that target specific biological pathways. The compound CAS No. 2229489-41-0 has been explored in several research studies as a potential precursor for the synthesis of bioactive molecules. Its ability to undergo selective modifications allows chemists to tailor its properties for various applications, including the development of enzyme inhibitors and receptor ligands.

One of the most compelling aspects of 2-(5-{(tert-butoxy)carbonylamino}-2-hydroxyphenyl)-2-hydroxyacetic acid is its role in the synthesis of advanced pharmaceutical intermediates. For instance, researchers have utilized this compound to develop novel analogs of existing drugs with improved pharmacokinetic profiles. The tert-butoxy carbonylamino group provides a stable handle for further functionalization, while the hydroxyl groups offer opportunities for hydrogen bonding interactions, which are crucial for drug-receptor binding affinity.

The pharmaceutical industry has been particularly interested in exploring the potential of this compound due to its structural features. Studies have demonstrated its utility in the synthesis of small-molecule inhibitors targeting various disease-related enzymes. For example, modifications of the aromatic ring have been shown to enhance binding affinity to specific protein targets, while the protecting group ensures controlled release during biological activity.

Recent advancements in computational chemistry have further enhanced the understanding of how CAS No. 2229489-41-0 can be leveraged in drug design. Molecular modeling studies have revealed that subtle changes in its structure can significantly alter its biological activity. These insights have guided researchers in optimizing synthetic routes to produce derivatives with enhanced potency and selectivity.

The synthesis of 2-(5-{(tert-butoxy)carbonylamino}-2-hydroxyphenyl)-2-hydroxyacetic acid involves multi-step organic transformations that highlight its complexity and versatility. The process typically begins with the functionalization of a hydroxyl-substituted aromatic ring followed by the introduction of the tert-butoxy carbonylamino group. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels.

In conclusion, CAS No. 2229489-41-0 represents a significant advancement in pharmaceutical chemistry due to its unique structural features and broad applicability. Its role as a versatile intermediate has opened new avenues for drug discovery and development, particularly in targeting critical biological pathways. As research continues to uncover new applications for this compound, it is expected to play an increasingly important role in the future of medicinal chemistry.